Cas no 1550962-82-7 (1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 1550962-82-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6566599
• PubChem ID: 82784340
• Update Time: 2025-09-19

1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• AKOS021102648
• 1550962-82-7
• EN300-6749558

• Inchi： 1S/C12H13N3O2/c16-12(17)9-4-5-10-11(6-9)15(14-13-10)7-8-2-1-3-8/h4-6,8H,1-3,7H2,(H,16,17)
• InChI Key： QCQWJSWBOYGFDJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(CC1CCC1)N=N2)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles